Cas no 1706749-85-0 (5-Bromo-1,3,4-trimethylpyridin-2(1H)-one)

5-Bromo-1,3,4-trimethylpyridin-2(1H)-one structure
1706749-85-0 structure
Product Name:5-Bromo-1,3,4-trimethylpyridin-2(1H)-one
CAS No:1706749-85-0
MF:C8H10BrNO
MW:216.07510137558
CID:5142602
PubChem ID:118021625
Update Time:2024-11-05

5-Bromo-1,3,4-trimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-bromo-1,3,4-trimethyl-
    • AT17059
    • WS-01937
    • 5-Bromo-1,3,4-trimethyl-2(1h)-pyridinone
    • AT31505
    • SCHEMBL16650601
    • MFCD32861948
    • 5-bromo-1,3,4-trimethylpyridin-2-one
    • 5-Bromo-1,3,4-trimethylpyridin-2(1H)-one
    • 1706749-85-0
    • NOTHVFNKDDEMEB-UHFFFAOYSA-N
    • 5-bromo-1,3,4-trimethyl-pyridin-2-one
    • A1-42276
    • CS-0169336
    • SY326755
    • DB-206598
    • Inchi: 1S/C8H10BrNO/c1-5-6(2)8(11)10(3)4-7(5)9/h4H,1-3H3
    • InChI Key: NOTHVFNKDDEMEB-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)C=C(Br)C(C)=C1C

Computed Properties

  • Exact Mass: 214.99458g/mol
  • Monoisotopic Mass: 214.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3Ų

5-Bromo-1,3,4-trimethylpyridin-2(1H)-one Pricemore >>

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